Cas no 19246-13-0 (Chol-5-en-24-oic acid,3,7-dihydroxy-, (3b,7a)-)

Chol-5-en-24-oic acid,3,7-dihydroxy-, (3b,7a)- structure
19246-13-0 structure
Product Name:Chol-5-en-24-oic acid,3,7-dihydroxy-, (3b,7a)-
CAS No:19246-13-0
MF:C24H38O4
MW:390.556128025055
CID:157077
PubChem ID:3082147
Update Time:2025-04-19

Chol-5-en-24-oic acid,3,7-dihydroxy-, (3b,7a)- Chemical and Physical Properties

Names and Identifiers

    • Chol-5-en-24-oic acid,3,7-dihydroxy-, (3b,7a)-
    • 3,7-dihydroxychol-5-enoic acid
    • (3beta,7alpha)-3,7-dihydroxychol-5-en-24-oic acid
    • 3,7-Dihydroxychol-5-en-24-oic acid
    • 3beta,7alpha-Dihydroxychol-5-enoic acid
    • Chol-5-en-24-oic acid, 3,7-dihydroxy-, (3beta,7alpha)-
    • isoUDCA
    • CHEBI:196598
    • 3beta,7alpha-Dihydroxychol-5-en-24-oic Acid
    • 3beta,7alpha-dihydroxy-5-cholenoic acid
    • 19246-13-0
    • DTXSID10940908
    • LMST04010217
    • (4R)-4-[(3S,7S,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
    • SCHEMBL17007021
    • Inchi: 1S/C24H38O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h13-14,16-20,22,25-26H,4-12H2,1-3H3,(H,27,28)/t14-,16+,17-,18+,19+,20-,22+,23+,24-/m1/s1
    • InChI Key: PXHCARRJGFGPAC-YCBRVCGJSA-N
    • SMILES: O[C@@H]1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]3[C@@H]21)O

Computed Properties

  • Exact Mass: 390.27714
  • Monoisotopic Mass: 390.27700969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.76
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